4-[2-(2-Nitrophenyl)ethenyl]pyridine

• Molecular Formula: C13H10N2O2
• Molecular Weight: 226.23 g/mol
• IUPAC Name: 4-[2-(2-nitrophenyl)ethenyl]pyridine
• InChI: InChI=1S/C13H10N2O2/c16-15(17)13-4-2-1-3-12(13)6-5-11-7-9-14-10-8-11/h1-10H
• InChI Key: SXRUWBQSYQWBAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC2=CC=NC=C2)[N+](=O)[O-]

Description

4-[2-(2-Nitrophenyl)ethenyl]pyridine (CAS 138457-93-9) is an aromatic compound featuring a pyridine ring connected via a vinyl bridge to a 2-nitrophenyl group. Its molecular formula is C₁₃H₁₀N₂O₂, with a molecular weight of 226.23 g/mol . This compound has been studied for its role in stabilizing protein-protein interactions, particularly in HIV-1 integrase dimer stabilization via hydrophobic and electrostatic interactions with residues like W108 and N184 .

Comparison with Similar Compounds

Substituent Variations on the Aromatic Ring

Nitrophenyl Positional Isomers

• 4-[2-(4-Nitrophenyl)ethenyl]pyridine :

  • Molecular formula: C₁₃H₁₀N₂O₂ (same as target compound).
  • Exhibits distinct electronic properties due to the para-nitro group, which alters electron-withdrawing effects and dipole moments.
  • Used in supramolecular chemistry for stimuli-responsive luminescent materials .

• 4-[2-(3-Nitrophenyl)ethenyl]pyridine :

  • Less studied but expected to have intermediate electronic effects compared to ortho- and para-substituted analogs.

Non-Nitro Substituents

• 4-[2-(1-Naphthalenyl)ethenyl]pyridine (CAS 16375-56-7):

  • Molecular formula: C₁₇H₁₃N .
  • Replaces the nitrophenyl group with a naphthalene moiety, enhancing π-π interactions and stability in materials science applications .

• 4-[2-(3,5-Dimethoxyphenyl)ethenyl]pyridine (CAS 744209-00-5):

  • Methoxy groups donate electrons, increasing solubility and altering binding affinities in biological systems .

Structural Modifications on the Pyridine Ring

• 2-[2-(2-Nitrophenyl)ethenyl]pyridine (CAS 77340-84-2):

  • Molecular formula: C₁₃H₁₀N₂O₂ (same as target compound).
  • Pyridine substitution at the 2-position instead of 4-position disrupts conjugation, reducing planarity and π-stacking efficiency .

• 4-[(E)-2-(4-Ethoxyphenyl)ethenyl]pyridine :

  • Ethoxy group enhances hydrophobicity and steric bulk, affecting ligand-receptor interactions .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility
4-[2-(2-Nitrophenyl)ethenyl]pyridine	226.23	Not reported	Low in water
4-[2-(1-Naphthalenyl)ethenyl]pyridine	223.30	Not reported	Organic solvents
2-[2-(2-Nitrophenyl)ethenyl]pyridine	226.23	Not reported	Moderate polarity